[1-(2-Bromophenyl)ethyl](butyl)amine

• Molecular Formula: C12H18BrN
• Molecular Weight: 256.18 g/mol
• IUPAC Name: N-[1-(2-bromophenyl)ethyl]butan-1-amine
• InChI: InChI=1S/C12H18BrN/c1-3-4-9-14-10(2)11-7-5-6-8-12(11)13/h5-8,10,14H,3-4,9H2,1-2H3
• InChI Key: PDCQELOYFSUYFS-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(C)C1=CC=CC=C1Br

Description

1-(2-Bromophenyl)ethylamine is a secondary amine featuring a brominated aromatic ring and a butyl alkyl chain. This compound is structurally related to intermediates used in the synthesis of dibenzazepines, a class of compounds with notable pharmaceutical applications, including antidepressants like imipramine and chloripramine . The 2-bromophenyl group enhances electronic and steric properties, influencing binding interactions in drug-receptor systems. Recent biocatalytic approaches, such as ω-transaminase (ω-TA)-mediated synthesis, enable enantioselective production of such amines, highlighting their relevance in asymmetric synthesis of bioactive molecules .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-Bromophenyl)ethylamine typically involves the reaction of 2-bromophenylacetonitrile with butylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent such as ethanol or methanol, and a catalyst like sodium or potassium hydroxide to facilitate the nucleophilic substitution reaction.

Industrial Production Methods: Industrial production of 1-(2-Bromophenyl)ethylamine may involve large-scale batch reactors where the reactants are mixed in precise stoichiometric ratios. The reaction conditions, including temperature and pressure, are optimized to ensure maximum yield and purity of the product. Post-reaction, the compound is purified using techniques such as distillation or recrystallization.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 1-(2-Bromophenyl)ethylamine can undergo oxidation reactions, typically in the presence of oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of primary amines or alcohols.

Substitution: Nucleophilic substitution reactions are common, where the bromine atom can be replaced by other nucleophiles like hydroxide, cyanide, or amines under suitable conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, hydrogen peroxide, acidic or basic medium.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Sodium hydroxide, potassium cyanide, various amines, solvents like ethanol or methanol.

Major Products:

Oxidation: Ketones, carboxylic acids.

Reduction: Primary amines, alcohols.

Substitution: Hydroxylated, cyanated, or aminated derivatives.

Scientific Research Applications

Chemistry: 1-(2-Bromophenyl)ethylamine is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals. Its reactivity makes it a valuable building block in organic synthesis.

Biology: In biological research, this compound can be used to study the effects of brominated aromatic amines on cellular processes. It may also serve as a precursor for the synthesis of biologically active molecules.

Medicine: The compound’s derivatives may exhibit pharmacological properties, making it a potential candidate for drug development. Research into its analogs could lead to the discovery of new therapeutic agents.

Industry: In the industrial sector, 1-(2-Bromophenyl)ethylamine is used in the production of specialty chemicals, dyes, and polymers. Its unique structure allows for the development of materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(2-Bromophenyl)ethylamine involves its interaction with molecular targets such as enzymes or receptors. The bromophenyl group can engage in π-π interactions with aromatic residues in proteins, while the amine group can form hydrogen bonds or ionic interactions. These interactions can modulate the activity of the target proteins, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Halogen-Substituted Analogs

Chloro-Substituted Derivatives

• Benzyl-[1-(2-chlorophenyl)but-3-enyl]amine (Entry 6d, ): Substituting bromine with chlorine reduces molecular polarizability and van der Waals interactions. This derivative is synthesized via allyl tributyl stannane, differing from biocatalytic routes used for brominated analogs .
• [1-(2-Bromophenyl)ethyl][1-(2-chlorophenyl)ethyl]amine ():
  This hybrid analog contains both bromo and chloro substituents, increasing molecular weight (338.67 g/mol) and lipophilicity. The dual halogenation may enhance binding to hydrophobic pockets in biological targets, though specific activity data are unavailable .

Trifluoromethoxy-Substituted Derivatives

• 2-([1,1′-Biphenyl]-4-yl)-2-(trifluoromethoxy)ethan-1-amine ():
  The trifluoromethoxy group is strongly electron-withdrawing, contrasting with the electron-rich bromophenyl group. This substitution significantly impacts electronic properties, reducing basicity of the amine and altering metabolic stability. Synthesized via Pt/C-catalyzed hydrogenation, this compound demonstrates orthogonal synthetic strategies compared to ω-TA methods .

Alkyl Chain Variations

• Bis-[2-hydroxy-ethyl]amine derivatives ():
  Hydroxyethyl groups increase hydrophilicity and hydrogen-bonding capacity compared to the butyl chain in the target compound. Such modifications improve aqueous solubility but may reduce blood-brain barrier penetration, as seen in comparisons of fomocaine analogs .

Structural and Electronic Properties

• C=N Bond Lengths in Imine Analogs ():
  The C=N bond length in 1-(2-Bromophenyl)ethylamine’s imine precursor is expected to align with reported values (1.265–1.292 Å). Longer bond lengths correlate with reduced double-bond character, influencing redox stability and reactivity in catalytic reductions .
• Crystallographic Conformations (): The 2-bromophenyl group in dibenzazepine intermediates adopts specific conformations that optimize π-stacking and halogen bonding, critical for biological activity. Substituting bromine with smaller halogens (e.g., chlorine) may disrupt these interactions .

Biological Activity

1-(2-Bromophenyl)ethylamine is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, synthesis, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

The molecular structure of 1-(2-Bromophenyl)ethylamine includes a brominated phenyl group, an ethyl chain, and a butyl amine moiety. This combination allows for diverse interactions with biological targets, making it a valuable compound in drug development.

Structural Formula

$$\text{C}_{12}\text{H}_{16}\text{Br}\text{N}$$

The biological activity of 1-(2-Bromophenyl)ethylamine is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors. The bromophenyl group can engage in π-π interactions with aromatic residues in proteins, while the amine group facilitates hydrogen bonding or ionic interactions. These interactions can modulate protein activity, leading to various biological effects such as:

• Inhibition or activation of enzymes
• Alteration of receptor signaling pathways
• Influence on cellular processes such as proliferation and apoptosis .

Pharmacological Properties

Research indicates that compounds similar to 1-(2-Bromophenyl)ethylamine exhibit a range of pharmacological activities:

• Antidepressant Effects : Compounds with similar structures have shown potential antidepressant properties, possibly due to their interaction with neurotransmitter systems.
• Antimicrobial Activity : Some analogs demonstrate significant antimicrobial effects, suggesting potential applications in treating infections.
• Neuroprotective Effects : Certain derivatives may offer protection against neurodegenerative diseases by modulating neuroinflammatory responses.

Data Table: Summary of Biological Activities

Compound Name	Structure Features	Biological Activity
1-(2-Bromophenyl)ethylamine	Bromine on phenyl ring	Potential antidepressant effects
1-(3-Bromophenyl)ethylamine	Bromine on different position	Antimicrobial properties
1-(4-Bromophenyl)ethylamine	Para-brominated phenyl group	Neuroprotective effects

Study 1: Antidepressant Activity

A study conducted by researchers at Cardiff University explored the antidepressant potential of brominated phenethylamines. The findings indicated that 1-(2-Bromophenyl)ethylamine exhibited significant binding affinity to serotonin receptors, suggesting a mechanism for its antidepressant effects. The study utilized in vivo models to demonstrate behavioral changes consistent with increased serotonin levels .

Study 2: Antimicrobial Properties

Another investigation focused on the antimicrobial activity of various brominated compounds. Results showed that 1-(2-Bromophenyl)ethylamine had inhibitory effects against several bacterial strains, indicating its potential as an antimicrobial agent. The mechanism was attributed to disruption of bacterial cell membrane integrity.